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Cat. No.: B1204455 Get Quote

Dicyclobutylidene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise yet comprehensive overview of dicyclobutylidene, a

unique bicyclic alkene. While not extensively documented in the context of drug development,

its distinct structure presents potential avenues for synthetic exploration. This document

consolidates available data on its chemical identity, physical properties, and general synthetic

approaches for related compounds, offering a foundational resource for researchers interested

in this and similar chemical scaffolds.

Chemical Identity
Dicyclobutylidene is a hydrocarbon featuring two cyclobutane rings connected by a double

bond. Its precise identification is crucial for database searches, procurement, and regulatory

compliance.
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Identifier Value Citation

IUPAC Name cyclobutylidenecyclobutane [1]

CAS Number 6708-14-1 [1]

Molecular Formula C8H12 [1]

Molecular Weight 108.18 g/mol [1]

InChI Key
ANQVAFUCYRTKOQ-

UHFFFAOYSA-N
[1]

Canonical SMILES C1CC(=C2CCC2)C1

Physicochemical Properties
Understanding the physicochemical properties of dicyclobutylidene is fundamental to its

handling, application in synthetic protocols, and potential biological interactions. The following

table summarizes key computed properties.

Property Value Citation

XLogP3 2.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
0

Rotatable Bond Count 0

Exact Mass 108.093900383 g/mol [1]

Monoisotopic Mass 108.093900383 g/mol [1]

Topological Polar Surface Area 0 Å²

Heavy Atom Count 8

Complexity 103
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Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of dicyclobutylidene are not readily

available in the public domain. However, the synthesis of structurally related diarylidene

derivatives of cyclobutanone has been described and can serve as a methodological reference.

A general approach involves the Claisen-Schmidt condensation.[2]

Example Protocol: Synthesis of
Dibenzylidenecyclobutanone[2]
This protocol describes the synthesis of a related class of compounds and should be adapted

and optimized for dicyclobutylidene.

Materials:

Cyclobutanone

Aromatic aldehyde (e.g., benzaldehyde)

Base catalyst (e.g., sodium hydroxide or potassium hydroxide)

Solvent (e.g., ethanol)

Procedure:

A solution of the chosen aromatic aldehyde (2 equivalents) and cyclobutanone (1 equivalent)

is prepared in a suitable solvent, such as ethanol.

The reaction mixture is cooled in an ice bath.

An aqueous solution of a strong base, such as sodium hydroxide, is added dropwise to the

cooled mixture with continuous stirring.

The reaction is allowed to proceed at a controlled temperature until completion, which can be

monitored by techniques like thin-layer chromatography (TLC).

Upon completion, the reaction mixture is neutralized with an acid.
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The product is typically isolated by filtration or extraction.

Further purification of the crude product can be achieved by recrystallization or column

chromatography.

Visualization of a Related Synthetic Pathway
As specific signaling pathways involving dicyclobutylidene are not documented, the following

diagram illustrates the general Claisen-Schmidt condensation reaction for the synthesis of a

dibenzylidenecyclobutanone, a compound class related to dicyclobutylidene.

Cyclobutanone Enolate Intermediate
+ Base

Benzaldehyde (2 eq.)

Dibenzylidenecyclobutanone

Base (e.g., NaOH)

Condensation

General workflow for Claisen-Schmidt condensation.

Click to download full resolution via product page

Caption: General workflow for Claisen-Schmidt condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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